Cas no 2679930-79-9 (2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol)

• Product Name: 2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol
• CAS No: 2679930-79-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6536837
• PubChem ID: 165907757
• Update Time: 2025-07-24

2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol
• 2679930-79-9
• EN300-28270671

• Inchi： 1S/C7H15NO2/c1-7(2)8-6(3-4-9)5-10-7/h6,8-9H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： CQOFJAGCEOGEPP-ZCFIWIBFSA-N
• SMILES： O1C[C@@H](CCO)NC1(C)C

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol

Comprehensive Overview of 2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol (CAS No. 2679930-79-9)

2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol (CAS No. 2679930-79-9) is a chiral compound featuring an oxazolidine ring, a structural motif widely utilized in pharmaceutical and agrochemical research. This compound is characterized by its stereospecific (4R) configuration and a hydroxyl-functionalized ethyl side chain, making it a versatile intermediate for asymmetric synthesis. The presence of the 2,2-dimethyl group enhances its stability, while the oxazolidine core contributes to its potential as a ligand or building block in medicinal chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly for targeting central nervous system (CNS) disorders and antimicrobial agents, aligning with current trends in precision medicine.

The growing interest in chiral auxiliaries and asymmetric catalysis has propelled the demand for compounds like 2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol. Its CAS No. 2679930-79-9 is frequently searched in academic and industrial databases, reflecting its relevance in green chemistry and sustainable synthesis. Recent studies highlight its role in enantioselective transformations, a hot topic in synthetic organic chemistry. Additionally, its potential as a bioactive scaffold aligns with the rising focus on fragment-based drug design (FBDD), a strategy gaining traction in AI-driven drug discovery platforms. Users often inquire about its synthetic routes, spectroscopic data, and commercial availability, underscoring its practical utility.

From a technical perspective, 2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol exhibits favorable physicochemical properties, including moderate water solubility and stability under ambient conditions. Its oxazolidine ring can act as a protecting group for amino alcohols, a feature exploited in multistep syntheses. The compound’s chirality is critical for interactions with biological targets, a key consideration in structure-activity relationship (SAR) studies. Notably, its low toxicity profile (as per preliminary assays) makes it attractive for bioconjugation and prodrug development, addressing the demand for safer therapeutic candidates. These attributes are frequently discussed in forums focusing on advanced synthetic methodologies and chemoenzymatic processes.

In the context of industrial applications, CAS No. 2679930-79-9 is often evaluated for scalability in continuous flow chemistry systems, a trend driven by the need for cost-efficient production. Its compatibility with metal-free catalysts resonates with the shift toward eco-friendly protocols. Furthermore, its structural similarity to natural product derivatives has sparked interest in biocatalysis approaches, a niche where users frequently seek optimization strategies. Analytical techniques like HPLC chiral separation and NMR spectroscopy are commonly employed to characterize this compound, topics frequently queried in scientific search engines.

To summarize, 2-[(4R)-2,2-dimethyl-1,3-oxazolidin-4-yl]ethan-1-ol represents a multifaceted tool for modern chemistry, bridging gaps between academic research and industrial innovation. Its CAS No. 2679930-79-9 serves as a unique identifier for researchers exploring its stereochemical and functional group dynamics. As the scientific community prioritizes molecular diversity and synthetic efficiency, this compound is poised to remain a subject of intensive investigation, particularly in high-throughput screening and catalyst design.